methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride
Overview
Description
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride (MPDCH) is a synthetic compound that has been studied extensively in the past two decades. It is a versatile molecule that can be used for a variety of scientific research applications, including drug discovery and development, medicinal chemistry, and biochemistry. MPDCH has a wide range of biological activities, including anti-inflammatory, antioxidant, and antifungal properties. MPDCH is also an important intermediate in the synthesis of other compounds, such as the antifungal drug itraconazole.
Scientific Research Applications
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been used in numerous scientific research applications, including medicinal chemistry, drug discovery and development, and biochemistry. In medicinal chemistry, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been used to synthesize a variety of drugs, including the antifungal drug itraconazole. In drug discovery and development, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been used in the synthesis of novel compounds with potential therapeutic properties. In biochemistry, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been used to study the structure and function of enzymes, as well as to study the biochemical and physiological effects of various drugs.
Mechanism of Action
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride is believed to act as an inhibitor of enzymes involved in the synthesis of fatty acids. It is thought to act by blocking the enzyme's active site and preventing the formation of fatty acid molecules. methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride also has the ability to bind to other proteins, such as receptors, which could potentially lead to the inhibition of other biochemical processes.
Biochemical and Physiological Effects
methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. In animals, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has been shown to have anti-inflammatory, antioxidant, and antifungal properties. It has also been shown to have an effect on the metabolism of fatty acids, as well as to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its high solubility in aqueous and organic solvents, its low cost, and its wide range of biological activities. However, its use in laboratory experiments is limited by its instability in acidic and basic conditions, as well as its potential to interact with other molecules.
Future Directions
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride has potential applications in a variety of areas, including the development of new drugs and the study of biochemical and physiological processes. In the future, it is possible that methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride could be used in the development of new drugs with improved efficacy and safety profiles. Additionally, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride could be used to study the biochemical and physiological effects of various drugs, as well as to study the structure and function of enzymes. Finally, methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride could be used to further understand the mechanisms of action of various drugs, as well as to design new compounds with improved properties.
Synthesis Methods
Methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride can be synthesized through a variety of methods. The most common methods are the reduction of 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid with sodium borohydride in aqueous media, and the reaction of 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid with hydrochloric acid in an organic solvent. Both methods yield high yields of methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride involves the condensation of 2-acetyl-1-methylpyrrole with ethyl oxalate followed by hydrolysis and decarboxylation to yield the desired product.", "Starting Materials": [ "2-acetyl-1-methylpyrrole", "ethyl oxalate", "sodium hydroxide", "hydrochloric acid", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 2-acetyl-1-methylpyrrole with ethyl oxalate in the presence of sodium hydroxide to yield ethyl 5-methyl-3-oxo-4,5-dihydro-2H-pyrrole-2-carboxylate.", "Step 2: Hydrolysis of ethyl 5-methyl-3-oxo-4,5-dihydro-2H-pyrrole-2-carboxylate with hydrochloric acid to yield methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate.", "Step 3: Decarboxylation of methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate with methanol and hydrochloric acid to yield methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride." ] } | |
CAS RN |
2649084-73-9 |
Product Name |
methyl 5-methyl-3,4-dihydro-2H-pyrrole-2-carboxylate hydrochloride |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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